X—X and X—O bond energies of phosphorus, arsenic and antimony and their importance in the kinetics of the oxidation of these elements
Transactions of the Faraday Society Pub Date: DOI: 10.1039/TF9474300244
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